2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(4-ethoxy-2-methylphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C14H15NO2/c1-3-17-12-4-5-13(10(2)8-12)14-9-11(16)6-7-15-14/h4-9H,3H2,1-2H3,(H,15,16)
• InChI Key: LQFZWJPEKRRDKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=O)C=CN2)C
• Molecular Formula: C14H15NO2
• DSSTOX Substance ID: DTXSID10692632
• Molecular Weight: 229.27 g/mol
• CAS RN: 1262010-15-0

Description

2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine (2-E2M-4HP) is an organic compound that has been used in various scientific research applications. It has a molecular weight of 195.3 g/mol and a melting point of 97-98°C. The chemical structure of 2-E2M-4HP consists of an ethoxy group attached to a methylphenyl group, which is linked to a hydroxypyridine group. The compound has been used for a variety of purposes, including synthesis, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including 4-hydroxy-2-methylphenyl-2-ethoxy-4-hydroxybenzoate. The compound has also been used in biochemical and physiological studies, as well as in laboratory experiments.

Mechanism of Action

2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine, 95% is believed to act as an inhibitor of the enzyme tyrosinase, which is responsible for the production of melanin. The compound is believed to act by binding to the active site of the enzyme and preventing the binding of the substrate, thus inhibiting the production of melanin.
Biochemical and Physiological Effects
2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine, 95% has been used in a variety of biochemical and physiological studies. It has been shown to inhibit the production of melanin in vitro, and it has been used to study the effects of tyrosinase inhibitors on melanogenesis. In addition, the compound has been used to study the effects of tyrosinase inhibitors on the production of other pigments, such as pheomelanin and eumelanin.

Advantages and Limitations for Lab Experiments

2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine, 95% has several advantages for use in laboratory experiments. The compound is relatively inexpensive and easy to obtain, and it has a relatively low melting point, which makes it easy to work with. The compound is also relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, the compound is not as effective as some other tyrosinase inhibitors, and it has a relatively short shelf life.

Future Directions

There are a number of potential future directions for the use of 2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine, 95%. One potential application is in the development of new tyrosinase inhibitors for use in the treatment of skin conditions. The compound could also be used in the development of new melanin inhibitors for use in cosmetics. Additionally, the compound could be used in the development of new pigments, such as pheomelanin and eumelanin, for use in the cosmetics industry. Finally, the compound could be used in the development of new compounds for use in biochemical and physiological studies.

Synthesis Methods

2-(4-Ethoxy-2-methylphenyl)-4-hydroxypyridine, 95% can be synthesized in two different ways. The first is a two-step synthesis, which involves the reaction of 4-ethoxy-2-methylphenol with pyridine hydrochloride in the presence of sodium hydroxide. The second synthesis method involves the reaction of 2-methylphenol with ethyl 4-hydroxybenzoate in the presence of sodium hydroxide.